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Compound of Interest

Compound Name: Butyl carbamate

Cat. No.: B165899

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of butyl
carbamate and its derivatives, such as butyl isocyanate, in the synthesis of commercially
significant agricultural chemicals. The focus is on providing practical, reproducible experimental
procedures and relevant quantitative data to aid in research and development.

lodopropynyl Butylcarbamate (IPBC): A Post-
Harvest Fungicide

lodopropynyl butylcarbamate (IPBC) is a widely used broad-spectrum fungicide, particularly
valued as a preservative in paints, coatings, and wood treatment. Its synthesis involves the
formation of a butyl carbamate derivative followed by iodination.

Application and Efficacy

IPBC is effective against a wide range of fungi and bacteria. It is particularly effective at very
low concentrations, making it a choice preservative.[1] The mechanism of action is believed to
involve the disruption of the cell membrane of fungi.

Table 1: Efficacy of lodopropynyl Butylcarbamate (IPBC)
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Organism Application Rate (ppm) Efficacy
Aspergillus niger 0.6 Controls mold
Bacillus subtilis 250-1000 Controls bacteria
Escherichia coli 250-1000 Controls bacteria
Klebsiella pneumoniae 250-1000 Controls bacteria
Pseudomonas aeruginosa 250-1000 Controls bacteria
Staphylococcus aureus 250-1000 Controls bacteria

Synthesis of lodopropynyl Butylcarbamate (IPBC)

The synthesis of IPBC is a two-step process. First, butyl isocyanate is reacted with propargyl
alcohol to form propynyl butylcarbamate. This intermediate is then iodinated to yield the final
product.[1] A high-yield, high-purity process has been developed that utilizes an aqueous
surfactant solution, minimizing the use of organic solvents.[2]

Table 2: Quantitative Data for IPBC Synthesis

Parameter Value Reference
Yield 93.5% [2]

Purity 98.7% [2]
Reaction Temperature 0-11°C (initial), ramped to 35- 2]
(lodination) 40°C

pH (lodination) >7

Experimental Protocol: Synthesis of IPBC in an Aqueous Surfactant Solution[2]
Materials:
o Water

» Nonionic surfactant (e.g., Merpol HCS)
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Butyl propynyl carbamate

50% aqueous solution of sodium hydroxide

Sodium iodide

13.6% solution of sodium hypochlorite

Procedure:

Charge a reactor with 330 g of water and cool to a temperature of 0-8°C.

While stirring, add 3.4 grams of a nonionic surfactant and 16.85 g of butyl propynyl
carbamate, maintaining the temperature between 0-8°C.

Charge the reactor with 8.85 g of a 50% aqueous solution of sodium hydroxide and 16.28
grams of sodium iodide previously dissolved in 50 g of water. Maintain the temperature
between 5-8°C.

With strong agitation, slowly charge the reactor with 70.2 g of a 13.6% solution of sodium
hypochlorite while maintaining the reaction mass at a temperature between 6 and 11°C.

Allow the temperature to ramp up to 15-20°C and agitate the reaction mass for 90 minutes.

Slowly heat the reaction mass to a temperature of 35-40°C at a rate of 0.25 to 0.75°C per
minute.

Cool the reaction mass to 20-25°C and adjust the pH to 4.5-5.5 with a suitable acid.
Filter the resulting solid product and wash with water.

Dry the product to obtain IPBC with a high purity and yield.

Diagram 1: Synthesis of lodopropynyl Butylcarbamate (IPBC)
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Step 2: Todination

Nal, NaOH, NaOClI

Step 1: Carbamate Formation (in aqueous surfactant)
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Caption: Synthesis pathway of lodopropynyl Butylcarbamate (IPBC).

Benomyl: A Systemic Benzimidazole Fungicide

Benomyl is a systemic fungicide that was widely used in agriculture. Its synthesis involves the
reaction of carbendazim with butyl isocyanate.[3]

Application and Mechanism of Action

Benomyl is effective against a broad spectrum of fungal diseases in fruits, nuts, vegetables,
and field crops. Its mechanism of action involves the inhibition of microtubule assembly in
fungal cells by binding to B-tubulin, which disrupts cell division.[4][5]

Table 3: Quantitative Data for Benomyl's Effect on Tubulin Polymerization
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Parameter Value Fungal Species Reference
Inhibition of al-/p32- Fusarium

_ o 89.9+0.1% ) [4]
tubulin polymerization graminearum
Inhibition of a2-/p2- Fusarium

_ o 92.6 +1.2% _ [4]
tubulin polymerization graminearum
Reduction in ]

] ) Fusarium

fluorescence intensity 50% [4]

) graminearum
of B2-tubulin

Experimental Protocol: Synthesis of Benomyl

Materials:

e Carbendazim (methyl 2-benzimidazolecarbamate)

» Butyl isocyanate

¢ Anhydrous solvent (e.g., dichloromethane)

Procedure:

e In areaction vessel, dissolve carbendazim in an anhydrous solvent.

e Slowly add an equimolar amount of butyl isocyanate to the solution while stirring.
e The reaction is typically carried out at room temperature or with gentle heating.

 After the reaction is complete (monitored by techniques such as TLC or HPLC), the product
can be isolated by filtration or by removing the solvent under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent.

Diagram 2: Mechanism of Action of Benomyl
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Caption: Mechanism of action of Benomyl on fungal cell division.

Fungal Stress Response Signaling Pathways

Fungicides induce cellular stress in fungi, which can activate various signaling pathways as a
defense mechanism. Understanding these pathways is crucial for developing more effective
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and sustainable fungicides. Key pathways involved in the response to fungicides include the
High Osmolarity Glycerol (HOG) pathway and the Cell Wall Integrity (CWI) pathway.

Diagram 3: Generalized Fungal Stress Signaling Pathways
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Caption: Generalized fungal stress response signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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